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Introduction
TRFS-green is a highly selective "off-on" fluorescent probe designed for imaging selenoprotein

thioredoxin reductase (TrxR) activity in living cells. Its fluorescence is initiated by the enzymatic

activity of TrxR, providing a direct method to monitor this key antioxidant enzyme's function. In

cellular biology and drug development, it is often necessary to visualize the localization of

specific enzymatic activities in the context of cellular organelles. This requires co-staining with

other fluorescent dyes that specifically label organelles such as the nucleus, mitochondria, or

lysosomes.

These application notes provide detailed protocols for the co-staining of live cells with TRFS-
green and other commonly used fluorescent dyes: Hoechst 33342 for the nucleus, MitoTracker

Red CMXRos for mitochondria, and LysoTracker Red DND-99 for lysosomes. The protocols

are designed to ensure spectral compatibility and to provide a clear workflow for successful

multi-color fluorescence imaging.
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Successful multi-color imaging relies on the selection of fluorophores with minimal spectral

overlap. The following table summarizes the spectral properties of TRFS-green and the

recommended co-staining dyes, demonstrating their suitability for simultaneous use.

Dye Name Target
Excitation Max
(nm)

Emission Max
(nm)

Recommended
Concentration

TRFS-green

(activated)

Thioredoxin

Reductase

(TrxR)

~440[1] ~540[1] 10 µM[1]

Hoechst 33342 Nucleus (DNA) ~350-361[2] ~461-497 0.1-10 µg/mL

MitoTracker Red

CMXRos
Mitochondria ~579 ~599 50-200 nM

LysoTracker Red

DND-99
Lysosomes ~577 ~590 50-100 nM

Signaling Pathway and Experimental Workflow
Diagrams
To facilitate understanding, the following diagrams illustrate the activation mechanism of TRFS-
green and the general experimental workflow for co-staining.
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TRFS-green Activation Pathway
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Cell Culture

Load with Organelle Dye
(e.g., MitoTracker, LysoTracker)

Wash with PBS or fresh medium

Load with TRFS-green

Incubate (2-4 hours)

Nuclear Staining (optional)
(e.g., Hoechst 33342)

Wash and Image

Click to download full resolution via product page

General Co-staining Workflow

Experimental Protocols
General Guidelines:

All procedures should be performed in a sterile cell culture hood.

Protect fluorescent dyes from light.
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Optimal dye concentrations and incubation times may vary depending on the cell type and

experimental conditions. It is recommended to perform initial optimization experiments.

Protocol 1: Co-staining of TrxR Activity (TRFS-green)
and Nuclei (Hoechst 33342)
This protocol allows for the simultaneous visualization of thioredoxin reductase activity and cell

nuclei.

Materials:

TRFS-green

Hoechst 33342

Live cells in culture

Complete cell culture medium

Phosphate-buffered saline (PBS)

Fluorescence microscope with appropriate filter sets (DAPI for Hoechst 33342 and

FITC/GFP for TRFS-green)

Procedure:

Cell Preparation: Culture cells on a suitable imaging vessel (e.g., glass-bottom dish or

chamber slide) to the desired confluency.

TRFS-green Staining:

Prepare a 10 µM working solution of TRFS-green in complete cell culture medium.

Remove the existing medium from the cells and add the TRFS-green working solution.

Incubate the cells for 2-4 hours at 37°C in a CO2 incubator. The response rate of TRFS-
green is slow, so a longer incubation is necessary to achieve a maximal fluorescence

signal.
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Hoechst 33342 Staining:

Prepare a 1 µg/mL working solution of Hoechst 33342 in PBS or complete cell culture

medium.

Remove the TRFS-green solution and wash the cells once with PBS.

Add the Hoechst 33342 working solution to the cells.

Incubate for 5-15 minutes at room temperature or 37°C, protected from light.

Imaging:

Remove the Hoechst 33342 solution and wash the cells twice with PBS or fresh medium.

Add fresh, pre-warmed complete cell culture medium to the cells.

Image the cells immediately using a fluorescence microscope.

Hoechst 33342: Ex/Em ~350/461 nm (DAPI filter set)

TRFS-green: Ex/Em ~440/540 nm (FITC/GFP filter set)

Protocol 2: Co-staining of TrxR Activity (TRFS-green)
and Mitochondria (MitoTracker Red CMXRos)
This protocol enables the visualization of TrxR activity in relation to mitochondrial localization.

Materials:

TRFS-green

MitoTracker Red CMXRos

Live cells in culture

Complete cell culture medium

Phosphate-buffered saline (PBS)
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Fluorescence microscope with appropriate filter sets (TRITC/RFP for MitoTracker Red and

FITC/GFP for TRFS-green)

Procedure:

Cell Preparation: Culture cells on a suitable imaging vessel to the desired confluency.

MitoTracker Red CMXRos Staining:

Prepare a 100 nM working solution of MitoTracker Red CMXRos in complete cell culture

medium.

Remove the existing medium and add the MitoTracker Red CMXRos working solution.

Incubate for 15-30 minutes at 37°C.

TRFS-green Staining:

Remove the MitoTracker solution and wash the cells once with PBS or fresh medium.

Prepare a 10 µM working solution of TRFS-green in complete cell culture medium.

Add the TRFS-green working solution to the cells.

Incubate for 2-4 hours at 37°C in a CO2 incubator.

Imaging:

Remove the TRFS-green solution and wash the cells twice with PBS or fresh medium.

Add fresh, pre-warmed complete cell culture medium to the cells.

Image the cells immediately.

MitoTracker Red CMXRos: Ex/Em ~579/599 nm (TRITC/RFP filter set)

TRFS-green: Ex/Em ~440/540 nm (FITC/GFP filter set)
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Protocol 3: Co-staining of TrxR Activity (TRFS-green)
and Lysosomes (LysoTracker Red DND-99)
This protocol is for the simultaneous imaging of TrxR activity and lysosomes.

Materials:

TRFS-green

LysoTracker Red DND-99

Live cells in culture

Complete cell culture medium

Phosphate-buffered saline (PBS)

Fluorescence microscope with appropriate filter sets (TRITC/RFP for LysoTracker Red and

FITC/GFP for TRFS-green)

Procedure:

Cell Preparation: Culture cells on a suitable imaging vessel to the desired confluency.

LysoTracker Red DND-99 Staining:

Prepare a 75 nM working solution of LysoTracker Red DND-99 in complete cell culture

medium.

Remove the existing medium and add the LysoTracker Red DND-99 working solution.

Incubate for 30-60 minutes at 37°C.

TRFS-green Staining:

Remove the LysoTracker solution and wash the cells once with PBS or fresh medium.

Prepare a 10 µM working solution of TRFS-green in complete cell culture medium.
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Add the TRFS-green working solution to the cells.

Incubate for 2-4 hours at 37°C in a CO2 incubator.

Imaging:

Remove the TRFS-green solution and wash the cells twice with PBS or fresh medium.

Add fresh, pre-warmed complete cell culture medium to the cells.

Image the cells immediately.

LysoTracker Red DND-99: Ex/Em ~577/590 nm (TRITC/RFP filter set)

TRFS-green: Ex/Em ~440/540 nm (FITC/GFP filter set)

Concluding Remarks
The provided protocols offer a starting point for researchers aiming to investigate the

subcellular localization of thioredoxin reductase activity using TRFS-green in conjunction with

common organelle markers. The distinct spectral properties of TRFS-green and the selected

red-emitting dyes allow for clear differentiation of signals in multi-color imaging experiments. As

with any fluorescence microscopy experiment, optimization of dye concentrations, incubation

times, and imaging parameters for the specific cell type and instrumentation is crucial for

obtaining high-quality, reproducible data. These application notes provide a solid foundation for

such investigations, enabling a deeper understanding of the role of TrxR in various cellular

compartments and its implications in health and disease.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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